4-(3-isobutyl-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzenesulfonamide

• IUPAC Name: 4-[4,7-dimethyl-2-(2-methylpropyl)-1,3-dioxopurino[7,8-a]imidazol-6-yl]benzenesulfonamide
• InChI: InChI=1S/C19H22N6O4S/c1-11(2)9-24-17(26)15-16(22(4)19(24)27)21-18-23(15)10-12(3)25(18)13-5-7-14(8-6-13)30(20,28)29/h5-8,10-11H,9H2,1-4H3,(H2,20,28,29)
• InChI Key: HCDABRTVCFJBFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C4=CC=C(C=C4)S(=O)(=O)N)N(C(=O)N(C3=O)CC(C)C)C
• Molecular Formula: C19H22N6O4S
• Molecular Weight: 430.5 g/mol

Description

4-(3-isobutyl-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H22N6O4S and its molecular weight is 430.48. The purity is usually 95%.
BenchChem offers high-quality 4-(3-isobutyl-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-isobutyl-1,7-dimethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biphenylsulfonamide Endothelin Antagonists

Research into biphenylsulfonamides, a novel series of endothelin-A (ETA) selective antagonists, has shown that specific substitutions, including hydrophobic groups like isobutyl, can lead to improved binding and functional activity. One such compound, BMS-187308, demonstrated improved ETA binding affinity, functional activity, and good oral activity in inhibiting pressor effects caused by ET-1 infusion in rats, indicating its potential in vivo activity against endothelin-1 in nonhuman primates (Murugesan et al., 1998).

Zinc Phthalocyanine Derivatives

A study on new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base demonstrated their potential in photodynamic therapy for cancer treatment. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, important for Type II photosensitizers in treating cancer (Pişkin et al., 2020).

Enzyme Inhibition by Schiff Bases of Sulfamethoxazole

New Schiff bases derived from sulfamethoxazole showed inhibition of several enzymes, including cholesterol esterase, tyrosinase, and α-amylase. These findings suggest the therapeutic potential of these compounds in managing conditions related to enzyme dysfunction (Alyar et al., 2019).